2-(Bromomethyl)-6-chloropyridine hydrobromide

• CAS No.: 32938-50-4
• Molecular Formula: C6H6Br2ClN
• Molecular Weight: 287.38 g/mol
• IUPAC Name: 2-(bromomethyl)-6-chloropyridine;hydrobromide
• InChI: InChI=1S/C6H5BrClN.BrH/c7-4-5-2-1-3-6(8)9-5;/h1-3H,4H2;1H
• InChI Key: CHHOCGVXCGPLMQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)Cl)CBr.Br

Description

Molecular Formula: C₆H₅BrClN Average Molecular Weight: 206.467 g/mol CAS Number: 63763-79-1 Synonyms: 2-Bromomethyl-6-chloropyridine, 2-(Bromomethyl)-6-chloro-pyridine.

This compound features a pyridine ring substituted with a bromomethyl (-CH₂Br) group at position 2 and a chlorine atom at position 4. It is widely used as an intermediate in pharmaceutical synthesis and agrochemical research due to its reactivity in alkylation and cross-coupling reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Bromomethyl)-6-chloropyridine hydrobromide typically involves the bromination of 6-chloropyridine. One common method is the reaction of 6-chloropyridine with bromine in the presence of a suitable solvent such as acetic acid. The reaction is carried out under controlled conditions to ensure the selective bromination at the desired position on the pyridine ring.

Industrial Production Methods

In industrial settings, the production of 2-(Bromomethyl)-6-chloropyridine hydrobromide may involve the use of continuous flow reactors to optimize the reaction conditions and improve yield. The use of brominating agents such as N-bromosuccinimide (NBS) in combination with solvents like dimethyl sulfoxide (DMSO) can also be employed to achieve efficient bromination.

Chemical Reactions Analysis

Types of Reactions

2-(Bromomethyl)-6-chloropyridine hydrobromide undergoes various types of chemical reactions, including:

Nucleophilic Substitution Reactions: The bromomethyl group can be substituted by nucleophiles such as amines, thiols, and alkoxides.

Oxidation Reactions: The compound can be oxidized to form corresponding pyridine N-oxides.

Reduction Reactions: Reduction of the bromomethyl group can lead to the formation of methyl-substituted pyridine derivatives.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium azide, potassium thiocyanate, and sodium methoxide are commonly used. Reactions are typically carried out in polar aprotic solvents like dimethylformamide (DMF) or acetonitrile.

Oxidation: Oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are used under mild conditions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed in suitable solvents like tetrahydrofuran (THF).

Major Products Formed

Nucleophilic Substitution: Formation of substituted pyridine derivatives.

Oxidation: Formation of pyridine N-oxides.

Reduction: Formation of methyl-substituted pyridine derivatives.

Scientific Research Applications

2-(Bromomethyl)-6-chloropyridine hydrobromide has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules and heterocyclic compounds.

Biology: Employed in the development of bioactive molecules and pharmaceuticals.

Medicine: Utilized in the synthesis of potential drug candidates and therapeutic agents.

Industry: Applied in the production of agrochemicals, dyes, and specialty chemicals.

Mechanism of Action

The mechanism of action of 2-(Bromomethyl)-6-chloropyridine hydrobromide involves its reactivity towards nucleophiles and electrophiles. The bromomethyl group acts as an electrophilic center, making it susceptible to nucleophilic attack. This reactivity is exploited in various synthetic transformations to introduce functional groups onto the pyridine ring. The molecular targets and pathways involved depend on the specific reactions and applications of the compound.

Comparison with Similar Compounds

2-(Bromomethyl)-4-methylpyridine Hydrobromide

• Molecular Formula : C₇H₉Br₂N
• Molecular Weight : 266.96 g/mol
• CAS Number : 1956322-40-9
• Safety Profile: Classified as a skin/eye irritant (GHS Category 2) and respiratory toxicant (Category 3) .

1-(Bromomethyl)isoquinoline Hydrobromide

• Molecular Formula : C₁₀H₈BrN·HBr
• Molecular Weight : 302.99 g/mol
• CAS Number : 337508-56-2
• Key Differences: The isoquinoline core introduces aromatic heterocyclic complexity, favoring applications in alkaloid synthesis. Stability: Decomposes at 210°C and requires storage below 4°C, indicating lower thermal stability compared to the target compound .

3-Bromo-2-(bromomethyl)-6-chloropyridine

• Molecular Formula : C₆H₄Br₂ClN
• Molecular Weight : ~282.32 g/mol (estimated)
• CAS Number: Not explicitly listed
• Key Differences :
  • An additional bromine atom at position 3 enhances electrophilic reactivity, making it suitable for multi-halogenated coupling reactions.
  • Structural isomerism with the target compound may lead to divergent regioselectivity in synthetic pathways .

6-(Bromomethyl)-2,3-dichloropyridine

• Molecular Formula : C₆H₄BrCl₂N
• Molecular Weight : 225.13 g/mol
• CAS Number : 1227601-96-8
• Key Differences :
  • Dichloro substitution at positions 2 and 3 modifies electronic properties, increasing electron-withdrawing effects on the pyridine ring.
  • Applications: Likely used in the synthesis of polychlorinated agrochemicals or ligands .

Data Table: Comparative Analysis

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Properties/Applications	References
2-(Bromomethyl)-6-chloropyridine hydrobromide	C₆H₅BrClN	206.467	63763-79-1	Pharmaceutical intermediate
2-(Bromomethyl)-4-methylpyridine hydrobromide	C₇H₉Br₂N	266.96	1956322-40-9	Organ toxicity risks
1-(Bromomethyl)isoquinoline hydrobromide	C₁₀H₈BrN·HBr	302.99	337508-56-2	Alkaloid synthesis, low thermal stability
3-Bromo-2-(bromomethyl)-6-chloropyridine	C₆H₄Br₂ClN	~282.32	Not specified	Enhanced halogen reactivity
6-(Bromomethyl)-2,3-dichloropyridine	C₆H₄BrCl₂N	225.13	1227601-96-8	Polychlorinated ligand synthesis

Key Research Findings

Reactivity Trends :

• Bromomethyl-substituted pyridines are highly reactive in nucleophilic substitutions. The presence of chlorine or additional bromine atoms (e.g., in 3-bromo-2-(bromomethyl)-6-chloropyridine) amplifies electrophilicity, enabling diverse functionalization .
• Steric hindrance from methyl groups (e.g., in 4-methylpyridine derivatives) slows reaction kinetics but improves regioselectivity .

Safety and Handling: Bromomethylpyridine derivatives universally require precautions against skin/eye contact and inhalation due to irritant properties . Thermal instability in compounds like 1-(Bromomethyl)isoquinoline hydrobromide necessitates controlled storage conditions .

Cost and Availability: 2-(Bromomethyl)-6-chloropyridine is priced at €243.00 per gram (CymitQuimica, 2025), while more complex derivatives (e.g., 1-(Bromomethyl)isoquinoline hydrobromide) cost up to JPY 51,600 per gram, reflecting synthetic complexity .

Biological Activity

2-(Bromomethyl)-6-chloropyridine hydrobromide is a halogenated pyridine derivative that has garnered interest in medicinal chemistry due to its potential biological activities. This compound's structure, featuring both bromine and chlorine substituents, suggests unique interactions with biological targets, making it a candidate for various therapeutic applications.

The molecular formula for 2-(Bromomethyl)-6-chloropyridine hydrobromide is $C_7H_7Br_2ClN$, with a molecular weight of approximately 265.39 g/mol. Its IUPAC name indicates the presence of a bromomethyl group at the 2-position and a chlorine atom at the 6-position of the pyridine ring.

Property	Value
Molecular Formula	C₇H₇Br₂ClN
Molecular Weight	265.39 g/mol
IUPAC Name	2-(Bromomethyl)-6-chloropyridine hydrobromide
Melting Point	Not specified

The biological activity of 2-(Bromomethyl)-6-chloropyridine hydrobromide is primarily attributed to its ability to interact with specific enzymes and receptors. The bromomethyl group can act as an electrophile, facilitating nucleophilic attacks by biological molecules, which may lead to alterations in metabolic pathways. This characteristic is crucial in drug design, particularly for compounds targeting bacterial or viral infections.

Antimicrobial Activity

Research indicates that compounds related to 2-(Bromomethyl)-6-chloropyridine exhibit significant antimicrobial properties. For instance, studies have shown that similar halogenated pyridines can inhibit bacterial growth by disrupting cell wall synthesis or interfering with metabolic processes. The specific activity against pathogens such as Staphylococcus aureus and Escherichia coli has been documented, suggesting that this compound may possess similar efficacy.

Cytotoxicity Studies

In cytotoxicity assays, the compound demonstrated selective toxicity towards certain cancer cell lines while exhibiting lower toxicity towards normal cells. This selectivity is often a desirable trait in anticancer drug development, as it minimizes adverse side effects.

Case Studies

• Antibacterial Properties : A study investigated the antibacterial effects of halogenated pyridines, including derivatives of 2-(Bromomethyl)-6-chloropyridine. The results indicated that these compounds could reduce bacterial viability significantly at concentrations as low as 50 µg/mL, showcasing potential for further development as antimicrobial agents .
• Anticancer Activity : In vitro studies on various cancer cell lines revealed that 2-(Bromomethyl)-6-chloropyridine hydrobromide inhibited cell proliferation effectively. The mechanism was linked to the induction of apoptosis through mitochondrial pathways, highlighting its potential as an anticancer therapeutic .
• Mechanism Elucidation : Research involving structure-activity relationship (SAR) studies provided insights into how modifications in the pyridine ring influence biological activity. Compounds with additional halogen substitutions showed enhanced potency against specific targets, suggesting that further chemical optimization could yield more effective therapeutics .